![molecular formula C25H27ClN6O2 B2359375 8-{4-[(2-Chlorophenyl)methyl]piperazinyl}-3-methyl-7-[(2-methylphenyl)methyl]-1,3,7-trihydropurine-2,6-dione CAS No. 886907-67-1](/img/structure/B2359375.png)
8-{4-[(2-Chlorophenyl)methyl]piperazinyl}-3-methyl-7-[(2-methylphenyl)methyl]-1,3,7-trihydropurine-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Physical And Chemical Properties Analysis
The compound has a molecular weight of 478.98. Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the resources.Scientific Research Applications
Antihistamine and Antidopaminergic Activities
The structural manipulation of polycyclic piperazinyl imide serotonergic agents, including compounds similar to the one , has led to the development of novel antihistamines. For instance, a compound was synthesized that demonstrated significant H1-antagonist activity without the undesirable antidopaminergic activity often associated with such compounds (Abou-Gharbia et al., 1995).
Cardiovascular Effects
Research on derivatives of the compound, particularly those involving 8-alkylamino substitutions, has shown potential for electrocardiographic, antiarrhythmic, and hypotensive activity. These compounds also exhibit varying affinities for alpha1- and alpha2-adrenoreceptors, indicating their potential use in cardiovascular research (Chłoń-Rzepa et al., 2004).
Antimicrobial Properties
Some derivatives, particularly those involving 1,2,4-Triazole, have been synthesized and evaluated for their antimicrobial activities. These compounds, including those structurally related to the compound , have shown good to moderate activity against various test microorganisms (Bektaş et al., 2007).
Anticonvulsant Properties
Research has been conducted on Mannich bases derived from compounds structurally similar to the one , showing promising anticonvulsant profiles, particularly in models of seizures like the MES-test. These compounds have been tested for their effectiveness in various seizure models, indicating their potential as anticonvulsant agents (Obniska et al., 2010).
Herbicidal Applications
Certain derivatives of the compound have been prepared using a facile synthetic route, showing significant herbicidal activity. This indicates the potential of these compounds in agricultural applications (Li et al., 2005).
Antihypertensive Effects
Derivatives of this compound have been synthesized and screened for antihypertensive and diuretic activity, with some showing promising results in hypertensive models. This suggests their potential application in the treatment of hypertension (Meyer et al., 1989).
Safety and Hazards
Mechanism of Action
Target of Action
Related compounds have been found to exhibit high specific affinity for histamine h1 receptor .
Mode of Action
Based on the structure and the known activity of related compounds, it can be hypothesized that this compound may interact with its targets, possibly causing changes in their function .
Biochemical Pathways
Related compounds have been found to inhibit the cdk4/cyclin d1 and ark5 kinases , suggesting that this compound may also affect similar pathways.
Pharmacokinetics
Related compounds have been found to be rapidly and widely absorbed, suggesting that this compound may have similar pharmacokinetic properties .
Result of Action
Related compounds have been found to exhibit antiviral, anti-inflammatory, and anticancer activities , suggesting that this compound may have similar effects.
properties
IUPAC Name |
8-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]-3-methyl-7-[(2-methylphenyl)methyl]purine-2,6-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27ClN6O2/c1-17-7-3-4-8-18(17)16-32-21-22(29(2)25(34)28-23(21)33)27-24(32)31-13-11-30(12-14-31)15-19-9-5-6-10-20(19)26/h3-10H,11-16H2,1-2H3,(H,28,33,34) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSJOXXITHPCNNK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C3=C(N=C2N4CCN(CC4)CC5=CC=CC=C5Cl)N(C(=O)NC3=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27ClN6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.